4-[(2-Methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one

• IUPAC Name: 4-[(2-methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one
• InChI: InChI=1S/C12H10N2OS2/c1-8-13-9(7-17-8)6-14-4-2-11(15)12-10(14)3-5-16-12/h2-5,7H,6H2,1H3
• InChI Key: VRPUQFJCJIACHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2C=CC(=O)C3=C2C=CS3
• Molecular Formula: C12H10N2OS2
• Molecular Weight: 262.4 g/mol

Description

4-[(2-Methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one is a compound with a unique chemical structure that has attracted the attention of researchers in various fields. This compound has been studied for its potential use in scientific research applications, including as a tool for investigating the mechanism of action of certain biological processes.

Mechanism of Action

The mechanism of action of 4-[(2-Methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including calcium-dependent phosphodiesterases and cyclic nucleotide phosphodiesterases. Additionally, this compound has been shown to modulate the activity of certain ion channels, including the transient receptor potential melastatin 2 (TRPM2) channel.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(2-Methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one are diverse and depend on the specific biological system being studied. For example, this compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in response to bacterial lipopolysaccharide. Additionally, it has been shown to modulate the activity of ion channels involved in calcium signaling, which can affect cellular processes such as proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(2-Methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one in lab experiments is its high potency and specificity. This compound has been shown to have a low IC50 for certain enzymes and ion channels, making it a useful tool for investigating their activity. Additionally, this compound is stable and can be stored for extended periods of time.
One limitation of using 4-[(2-Methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one in lab experiments is its potential for off-target effects. This compound has been shown to inhibit the activity of multiple enzymes and ion channels, which can complicate the interpretation of results. Additionally, this compound may have limited solubility in certain solvents, which can affect its efficacy in certain experiments.

Future Directions

There are several future directions for research involving 4-[(2-Methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one. One potential direction is the development of more specific and potent analogs of this compound for use in studying specific biological processes. Additionally, this compound could be used in combination with other compounds to investigate the interactions between different signaling pathways. Finally, the potential therapeutic applications of this compound could be explored, particularly in the context of diseases involving dysregulated calcium signaling.
In conclusion, 4-[(2-Methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one is a compound with unique chemical properties that has been studied for its potential use in scientific research applications. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are areas of ongoing investigation. As research in this field continues, it is likely that this compound will continue to be an important tool for investigating the complex biological processes that underlie many diseases.

Synthesis Methods

The synthesis of 4-[(2-Methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one involves the reaction of 2-methyl-4-(methylthio)thiazole with 2-bromo-3-cyanopyridine in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography. This synthesis method has been optimized to yield high purity and high yield of the desired product.

Scientific Research Applications

4-[(2-Methyl-1,3-thiazol-4-yl)methyl]thieno[3,2-b]pyridin-7-one has been used in scientific research as a tool for investigating the mechanism of action of certain biological processes. For example, it has been used to study the activation of the NLRP3 inflammasome, a complex involved in the innate immune response. This compound has also been used to study the role of calcium signaling in the regulation of cellular processes.